Cas no 90233-48-0 (Benzoic acid, 4-ethyl-, 4-(ethoxycarbonyl)phenyl ester)
90233-48-0 structure
Product Name:Benzoic acid, 4-ethyl-, 4-(ethoxycarbonyl)phenyl ester
CAS No:90233-48-0
MF:C18H18O4
MW:298.333125591278
CID:791663
PubChem ID:71429673
Update Time:2025-04-19
Benzoic acid, 4-ethyl-, 4-(ethoxycarbonyl)phenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-ethyl-, 4-(ethoxycarbonyl)phenyl ester
- (4-ethoxycarbonylphenyl) 4-ethylbenzoate
- DTXSID40848342
- 4-(Ethoxycarbonyl)phenyl 4-ethylbenzoate
- 90233-48-0
-
- Inchi: 1S/C18H18O4/c1-3-13-5-7-15(8-6-13)18(20)22-16-11-9-14(10-12-16)17(19)21-4-2/h5-12H,3-4H2,1-2H3
- InChI Key: CNUQRGNERMDVKD-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=CC=1)CC)=O)C1C=CC(C(=O)OCC)=CC=1
Computed Properties
- Exact Mass: 298.12050905g/mol
- Monoisotopic Mass: 298.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 52.6Ų
Benzoic acid, 4-ethyl-, 4-(ethoxycarbonyl)phenyl ester Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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